Cas no 91888-96-9 (N-Tert-Butyl-4-(Trifluoromethyl)Benzamide)

• Product Name: N-Tert-Butyl-4-(Trifluoromethyl)Benzamide
• CAS No: 91888-96-9
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• MDL: MFCD16618940
• CID: 769115
• PubChem ID: 9881334
• Update Time: 2025-10-29

N-Tert-Butyl-4-(Trifluoromethyl)Benzamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-4-(trifluoromethyl)benzamide
• Benzamide, N-(1,1-dimethylethyl)-4-(trifluoromethyl)-
• N-tert-butyl-4-(trifluoromethyl)benzamide
• SCHEMBL7753604
• MFCD16618940
• SB77175
• N-tert-Butyl 4-Trifluoromethylbenzamide
• CS-0211178
• AKOS008948899
• BS-29707
• CHEMBL4064548
• DTXSID80432284
• 91888-96-9
• N-Tert-Butyl-4-(Trifluoromethyl)Benzamide

• MDL： MFCD16618940
• Inchi： 1S/C12H14F3NO/c1-11(2,3)16-10(17)8-4-6-9(7-5-8)12(13,14)15/h4-7H,1-3H3,(H,16,17)
• InChI Key： UFTLWFJGHNRZBT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-Tert-Butyl-4-(Trifluoromethyl)Benzamide

Recent Advances in the Study of N-Tert-Butyl-4-(Trifluoromethyl)Benzamide (CAS: 91888-96-9)

N-Tert-Butyl-4-(Trifluoromethyl)Benzamide (CAS: 91888-96-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its tert-butyl and trifluoromethyl substituents, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule, including its amide linkage and electron-withdrawing trifluoromethyl group, make it a promising candidate for modulating biological targets.

Recent research has focused on the synthesis and biological evaluation of N-Tert-Butyl-4-(Trifluoromethyl)Benzamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of certain kinase enzymes involved in inflammatory pathways. The study utilized a combination of computational modeling and in vitro assays to elucidate the binding interactions between the compound and its target proteins. The results indicated a high affinity and specificity, suggesting potential therapeutic applications in autoimmune diseases.

Another notable investigation, conducted by a team at the University of Cambridge (2024), explored the metabolic stability and pharmacokinetic properties of N-Tert-Butyl-4-(Trifluoromethyl)Benzamide. The researchers employed advanced LC-MS techniques to track the compound's metabolism in human liver microsomes. Their findings revealed favorable metabolic stability, with a half-life exceeding 4 hours, which is a critical parameter for drug development. This study underscores the compound's potential as a lead molecule for further optimization.

In addition to its pharmacological properties, N-Tert-Butyl-4-(Trifluoromethyl)Benzamide has also been investigated for its role in chemical biology. A recent preprint on bioRxiv (2024) highlighted its use as a chemical probe to study protein-protein interactions. The compound's ability to selectively bind to specific protein domains was leveraged to disrupt key signaling pathways in cancer cells, providing insights into novel therapeutic strategies.

Despite these promising findings, challenges remain in the development of N-Tert-Butyl-4-(Trifluoromethyl)Benzamide as a therapeutic agent. Issues such as solubility and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research aims to optimize the compound's properties while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-Tert-Butyl-4-(Trifluoromethyl)Benzamide (CAS: 91888-96-9) represents a versatile and promising molecule in chemical biology and drug discovery. Recent studies have shed light on its mechanisms of action, pharmacokinetics, and potential therapeutic applications. Continued research and development efforts will be crucial to fully realize its potential in addressing unmet medical needs.